Cas no 5983-78-8 (7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one)

• Product Name: 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one
• CAS No: 5983-78-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD08719361
• CID: 5013351
• Update Time: 2025-07-16

7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one Chemical and Physical Properties

Names and Identifiers

• 7a-(4-methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one
• 7a-(4-methoxyphenyl)-2,3,6,7-tetrahydro-1H-pyrrolo[1,2-a]imidazol-5-one
• 7A-(4-methoxyphenyl)tetrahydro-1H-pyrrolo[1,2-a]imidazol-5(6H)-one
• 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one

• MDL： MFCD08719361
• Inchi： 1S/C13H16N2O2/c1-17-11-4-2-10(3-5-11)13-7-6-12(16)15(13)9-8-14-13/h2-5,14H,6-9H2,1H3
• InChI Key： DMHFLDYXTHEEOA-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C3C=CC(=CC=3)OC)NCCN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one

Recent Advances in the Study of 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one (CAS: 5983-78-8)

The compound 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one (CAS: 5983-78-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a fused pyrrolo-imidazolidinone core, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of the 4-methoxyphenyl moiety further enhances its biological relevance, making it a promising candidate for drug development.

Recent research has focused on elucidating the synthetic routes to access this compound efficiently. A study published in the Journal of Medicinal Chemistry (2023) described a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one. The methodology involved a key intramolecular cyclization step catalyzed by a chiral Lewis acid, which ensured high stereoselectivity. This advancement is particularly noteworthy as it addresses previous challenges associated with the racemization of the product during synthesis.

In addition to synthetic improvements, the pharmacological profile of this compound has been under investigation. Preliminary in vitro studies have demonstrated its potential as a modulator of specific G-protein-coupled receptors (GPCRs), which are implicated in various neurological disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one exhibited selective binding affinity for the serotonin 5-HT_2A receptor, suggesting its utility in the treatment of conditions such as schizophrenia and depression. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its CNS-targeted applications.

Another area of interest is the compound's potential anti-inflammatory properties. A recent preprint on bioRxiv (2024) highlighted its inhibitory effects on the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. The study utilized a combination of molecular docking simulations and cell-based assays to identify the compound's interaction with key inflammatory mediators. These findings open new avenues for the development of anti-inflammatory therapeutics based on this scaffold.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural modifications. Current efforts are focused on derivatization strategies to enhance its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7a-(4-Methoxyphenyl)-hexahydro-1H-pyrrolo[1,2-a]imidazolidin-5-one (CAS: 5983-78-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and pharmacological characterization have laid a solid foundation for future studies. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for neurological and inflammatory disorders.